N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-fluorophenyl)acetamide
Overview
Description
N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-fluorophenyl)acetamide, also known as CR845, is a small molecule drug that has been developed for the treatment of various pain conditions. CR845 is a kappa opioid receptor agonist, which means that it activates the kappa opioid receptor in the brain and spinal cord to produce analgesic effects.
Mechanism of Action
N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-fluorophenyl)acetamide activates the kappa opioid receptor in the brain and spinal cord to produce analgesic effects. Activation of the kappa opioid receptor also produces other effects, including sedation, dysphoria, and diuresis.
Biochemical and Physiological Effects:
N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-fluorophenyl)acetamide produces analgesic effects by reducing the release of neurotransmitters involved in pain signaling, such as substance P and glutamate. It also activates descending pain pathways in the brain and spinal cord to inhibit pain signaling. N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-fluorophenyl)acetamide has been shown to produce less respiratory depression and addiction potential than traditional opioid analgesics.
Advantages and Limitations for Lab Experiments
N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-fluorophenyl)acetamide has several advantages for lab experiments, including its high potency and selectivity for the kappa opioid receptor, as well as its ability to produce analgesic effects without respiratory depression or addiction potential. However, N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-fluorophenyl)acetamide has limitations, including its short half-life and poor bioavailability.
Future Directions
There are several future directions for the study of N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-fluorophenyl)acetamide, including the development of new formulations with improved pharmacokinetic properties, the investigation of its potential use in combination with other analgesics, and the exploration of its effects on other physiological systems, such as the immune system and the cardiovascular system. Additionally, further research is needed to fully understand the mechanism of action of N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-fluorophenyl)acetamide and its potential for the treatment of various pain conditions.
Scientific Research Applications
N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-fluorophenyl)acetamide has been studied extensively in preclinical and clinical trials for its potential use in the treatment of various pain conditions, including acute pain, chronic pain, and neuropathic pain. It has also been investigated for its potential use in the treatment of opioid-induced constipation and pruritus.
properties
IUPAC Name |
N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-fluorophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FNO2/c1-14(18,11-4-5-11)9-16-13(17)8-10-2-6-12(15)7-3-10/h2-3,6-7,11,18H,4-5,8-9H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNSAEEZMAWTXIQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)CC1=CC=C(C=C1)F)(C2CC2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401183043 |
Source
|
| Record name | Benzeneacetamide, N-(2-cyclopropyl-2-hydroxypropyl)-4-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401183043 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-fluorophenyl)acetamide | |
CAS RN |
1286719-95-6 |
Source
|
| Record name | Benzeneacetamide, N-(2-cyclopropyl-2-hydroxypropyl)-4-fluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1286719-95-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzeneacetamide, N-(2-cyclopropyl-2-hydroxypropyl)-4-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401183043 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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